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Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,4-Dimethyl-1,4-pentadiene (CAS No: 4161-65-3).[1][2] It is a non-conjugated

diene with the molecular formula C7H12 and a molecular weight of 96.17 g/mol .[2] This

document consolidates key data on its physical characteristics, spectral information, and

chemical reactivity. While detailed experimental protocols for its synthesis are not extensively

published, a plausible synthetic route via the Wittig reaction is outlined. Information regarding

its biological activity is limited; however, its potential as a monomer in polymerization and a

building block in organic synthesis is highlighted. Safety precautions for handling this

flammable liquid are also briefly addressed.

Physical and Chemical Properties
2,4-Dimethyl-1,4-pentadiene is a colorless liquid. Its core physical and chemical properties

are summarized in the tables below, providing a quick reference for laboratory and research

applications.
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Table 1: Physical Properties of 2,4-Dimethyl-1,4-
pentadiene

Property Value Source

Molecular Formula C7H12 [1][2]

Molecular Weight 96.17 g/mol [2]

CAS Number 4161-65-3 [1][2]

Boiling Point 81 - 89.6 °C

Density 0.712 - 0.718 g/cm³

Refractive Index (n20/D) 1.414

Vapor Pressure 65.6 mmHg at 25°C

Table 2: Chemical and Thermodynamic Properties
Property Value Source

LogP (Octanol/Water Partition

Coefficient)
2.529

Water Solubility (log10WS in

mol/L)
-2.46 (Calculated)

Enthalpy of Vaporization

(ΔvapH°)
30.00 kJ/mol (Calculated)

Enthalpy of Fusion (ΔfusH°) 8.71 kJ/mol (Calculated)

Critical Temperature (Tc) 530.21 K (Calculated)

Critical Pressure (Pc) 3100.18 kPa (Calculated)

Spectral Data
Spectral analysis is crucial for the identification and characterization of 2,4-Dimethyl-1,4-
pentadiene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b14169759?utm_src=pdf-body
https://www.benchchem.com/product/b14169759?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-4-dimethyl-1-4-pentadiene-dic479280.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyl-1_4-pentadiene
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyl-1_4-pentadiene
https://www.guidechem.com/encyclopedia/2-4-dimethyl-1-4-pentadiene-dic479280.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyl-1_4-pentadiene
https://www.benchchem.com/product/b14169759?utm_src=pdf-body
https://www.benchchem.com/product/b14169759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14169759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR: The proton NMR spectrum provides information on the hydrogen environments

within the molecule.

¹³C NMR: The carbon NMR spectrum reveals the different carbon environments.

Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for C=C

and C-H bonds.[3]

Mass Spectrometry (MS): Mass spectral data confirms the molecular weight of the

compound.[2]

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 2,4-Dimethyl-1,4-pentadiene is

not readily available in published literature. However, a plausible synthetic route can be

proposed based on established organic chemistry reactions, such as the Wittig reaction.

Proposed Synthesis via Wittig Reaction
The Wittig reaction is a reliable method for forming alkenes from aldehydes or ketones and a

phosphonium ylide.[3][4][5] In a proposed synthesis for 2,4-Dimethyl-1,4-pentadiene, acetone

could serve as a key precursor.

Methodology:

Preparation of the Wittig Reagent (Allyltriphenylphosphonium bromide):

Triphenylphosphine is reacted with allyl bromide in an appropriate solvent (e.g., toluene)

under reflux to form the phosphonium salt.

The resulting salt is then treated with a strong base, such as n-butyllithium, in a dry, inert

solvent like THF at a low temperature (e.g., 0 °C) to generate the ylide.

Wittig Reaction:

To the freshly prepared ylide solution, isopropenyl methyl ketone (3-methyl-3-buten-2-one)

is added dropwise at a controlled temperature.
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The reaction mixture is stirred for several hours at room temperature to allow for the

formation of 2,4-Dimethyl-1,4-pentadiene.

Work-up and Purification:

The reaction is quenched with a saturated aqueous solution of ammonium chloride.

The organic layer is separated, and the aqueous layer is extracted with an organic solvent

(e.g., diethyl ether).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and the solvent is removed under reduced pressure.

The crude product is then purified by fractional distillation to yield pure 2,4-Dimethyl-1,4-
pentadiene.
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Caption: Proposed workflow for the synthesis of 2,4-Dimethyl-1,4-pentadiene via the Wittig

reaction.
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Chemical Reactivity and Potential Applications
As a diene, 2,4-Dimethyl-1,4-pentadiene can undergo various chemical reactions, primarily

involving its double bonds.

Polymerization
The presence of two double bonds makes this compound a monomer for polymerization. It can

undergo acyclic diene metathesis (ADMET) polymerization to form unsaturated polymers.[6]

Cationic copolymerization with isobutylene has also been studied.[7] The resulting polymers

may have unique properties due to the non-conjugated diene structure.

2,4-Dimethyl-1,4-pentadiene

Unsaturated Polymer

ADMET Polymerization

Metathesis Catalyst
(e.g., Grubbs', Schrock's)

Ethylene (byproduct)Release

Click to download full resolution via product page

Caption: Acyclic Diene Metathesis (ADMET) Polymerization of 2,4-Dimethyl-1,4-pentadiene.

Other Reactions
While specific reaction data for 2,4-Dimethyl-1,4-pentadiene is sparse, dienes generally

undergo electrophilic additions and cycloaddition reactions. However, as a non-conjugated

diene, it would not readily participate in Diels-Alder reactions in the same manner as

conjugated dienes.

Potential Applications
Monomer for Specialty Polymers: Its structure could lead to polymers with unique thermal

and mechanical properties.

Organic Synthesis Building Block: It can be used as a starting material for the synthesis of

more complex molecules. The 1,4-diene unit is a structural motif found in some biologically

active natural products.[8]
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Ligand in Organometallic Chemistry: The diene structure could be utilized in the design of

ligands for transition metal catalysts.

Biological Activity and Signaling Pathways
There is currently limited information available in the public domain regarding the specific

biological activity of 2,4-Dimethyl-1,4-pentadiene. While some derivatives of 1,4-pentadien-3-

one have been investigated for their potential as apoptosis inducers in cancer cells, these are

structurally distinct from 2,4-Dimethyl-1,4-pentadiene.[9] Consequently, there are no known

signaling pathways directly associated with this compound. Further research is required to

explore its potential biological effects and its relevance in drug development.

Safety Information
2,4-Dimethyl-1,4-pentadiene is a flammable liquid. Standard safety precautions for handling

flammable organic compounds should be followed. This includes working in a well-ventilated

area, avoiding sources of ignition, and using appropriate personal protective equipment (PPE)

such as safety goggles, gloves, and a lab coat. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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